molecular formula C9H10Cl2O2S B578905 Methyl 4,5-bis(chloromethyl)-3-methylthiophene-2-carboxylate CAS No. 18354-75-1

Methyl 4,5-bis(chloromethyl)-3-methylthiophene-2-carboxylate

Cat. No.: B578905
CAS No.: 18354-75-1
M. Wt: 253.137
InChI Key: TVOSSQPGLCEQRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar compounds involves various methods. For instance, the synthesis of 4-Chloromethyl-5-methyl-1,3-dioxol-2-one involves reacting 4,5-dimethyl-1,3-dioxol-2-one with sulfonyl chloride in an organic solvent under the effect of a catalyst .


Chemical Reactions Analysis

The chemical reactions involving “Methyl 4,5-bis(chloromethyl)-3-methylthiophene-2-carboxylate” are not explicitly mentioned in the search results .


Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular formula, melting point, boiling point, density, etc. Unfortunately, the specific physical and chemical properties for “this compound” are not available in the search results .

Mechanism of Action

The mechanism of action of a chemical compound refers to how it interacts with other compounds or systems. Unfortunately, the specific mechanism of action for “Methyl 4,5-bis(chloromethyl)-3-methylthiophene-2-carboxylate” is not available in the search results .

Safety and Hazards

The safety and hazards of a chemical compound refer to its potential risks and precautions needed when handling it. Unfortunately, the specific safety and hazards for “Methyl 4,5-bis(chloromethyl)-3-methylthiophene-2-carboxylate” are not available in the search results .

Future Directions

The future directions for a chemical compound refer to potential applications or research areas. Unfortunately, the specific future directions for “Methyl 4,5-bis(chloromethyl)-3-methylthiophene-2-carboxylate” are not available in the search results .

Properties

IUPAC Name

methyl 4,5-bis(chloromethyl)-3-methylthiophene-2-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10Cl2O2S/c1-5-6(3-10)7(4-11)14-8(5)9(12)13-2/h3-4H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TVOSSQPGLCEQRX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=C1CCl)CCl)C(=O)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10Cl2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40699038
Record name Methyl 4,5-bis(chloromethyl)-3-methylthiophene-2-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40699038
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

253.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

18354-75-1
Record name Methyl 4,5-bis(chloromethyl)-3-methylthiophene-2-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40699038
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.